Cas no 83751-42-2 (3-(propan-2-yloxy)methylaniline)

• Product Name: 3-(propan-2-yloxy)methylaniline
• CAS No: 83751-42-2
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD09808024
• CID: 2129737
• Update Time: 2023-11-22

3-(propan-2-yloxy)methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-[(propan-2-yloxy)methyl]aniline
• 3-(ISOPROPOXYMETHYL)ANILINE
• ZWDPFIGGOSWBIF-UHFFFAOYSA-N
• NE36466
• 3-(propan-2-yloxy)methylaniline

• MDL： MFCD09808024
• Inchi： 1S/C10H15NO/c1-8(2)12-7-9-4-3-5-10(11)6-9/h3-6,8H,7,11H2,1-2H3
• InChI Key： ZWDPFIGGOSWBIF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=C(C=1)N)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers